Cas no 74597-24-3 (Benzenamine, 4-[(4-nitrophenyl)azo]-N,N-diphenyl-)

• Product Name: Benzenamine, 4-[(4-nitrophenyl)azo]-N,N-diphenyl-
• CAS No: 74597-24-3
• MF: C₂₄H₁₈N₄O₂
• MW: 394.42532491684
• CID: 540775
• PubChem ID: 10949260
• Update Time: 2025-04-19

Benzenamine, 4-[(4-nitrophenyl)azo]-N,N-diphenyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-[(4-nitrophenyl)azo]-N,N-diphenyl-
• 4-[(4-nitrophenyl)diazenyl]-N,N-diphenylaniline
• 74597-24-3
• SCHEMBL4905768
• DTXSID90449424
• 4-(N,N-diphenyl)amino-4'-nitroazobenzene

• Inchi： 1S/C24H18N4O2/c29-28(30)24-17-13-20(14-18-24)26-25-19-11-15-23(16-12-19)27(21-7-3-1-4-8-21)22-9-5-2-6-10-22/h1-18H/b26-25+
• InChI Key： SEHYCGWJONNDKG-OCEACIFDSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)/N=N/C1C=CC(=CC=1)N(C1C=CC=CC=1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 394.14297583g/mol
• Monoisotopic Mass: 394.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.5
• Topological Polar Surface Area: 73.8Ų